2-(Furan-2-yl)-1,3-diphenylimidazolidine

• IUPAC Name: 2-(furan-2-yl)-1,3-diphenylimidazolidine
• InChI: InChI=1S/C19H18N2O/c1-3-8-16(9-4-1)20-13-14-21(17-10-5-2-6-11-17)19(20)18-12-7-15-22-18/h1-12,15,19H,13-14H2
• InChI Key: GGKPIWBVFHMQMP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(N1C2=CC=CC=C2)C3=CC=CO3)C4=CC=CC=C4
• Molecular Formula: C19H18N2O
• DSSTOX Substance ID: DTXSID40350495
• Molecular Weight: 290.4 g/mol
• CAS No.: 94378-00-4

Description

2-(Furan-2-yl)-1,3-diphenylimidazolidine (2-FDPI) is a heterocyclic compound that is composed of a furan ring and a diphenylimidazolidine ring. It is a versatile organic compound that is used in a variety of applications, including synthesis, scientific research, and laboratory experiments. This compound has many interesting properties that make it a valuable tool for scientists and researchers.

Scientific Research Applications

Bioactive Heterocyclic Compounds

Five-membered heterocycles such as furan play a crucial role in drug design due to their presence in bioactive molecules. The importance of furan-2-yl substituents in medicinal chemistry is highlighted through their role in purine and pyrimidine nucleobases, nucleosides, and analogues, demonstrating diverse antiviral, antitumor, antimycobacterial, and antiparkinsonian activities. The comparison between heteroaryl-substituted derivatives and their aryl counterparts underscores the impact of bioisosteric replacement on enhancing biological activities (Ostrowski, 2022).

Environmental Pollutants and Toxicity

Polybrominated dibenzo-p-dioxins and furans (PBDD/Fs) are recognized as emerging persistent organic pollutants with toxicities similar or higher than well-known dioxins. Their formation mechanisms, environmental fates, and human exposure levels are still under investigation, indicating the necessity for synergistic control strategies to mitigate their environmental impact (Yang et al., 2021).

Furan in Food Safety

Furan, a thermal food processing contaminant found in various food products, has been extensively studied for its formation pathways, occurrence, dietary exposures, and mitigation measures. Despite its potential harmful health effects, research into furan's metabolism, potential biomarkers of exposure, and risk assessment continues to be essential for ensuring food safety and public health (Zhang & Zhang, 2022).

Therapeutic Potentials and CNS Activity

Benzimidazoles, imidazothiazoles, and imidazoles, including compounds with furan rings, have shown CNS depressant and stimulant activities, suggesting their potential for developing potent CNS drugs. The furan ring's ability to penetrate the CNS and interact with neurotransmitters and ion channels highlights the need for further research into synthesizing more effective treatments for neurological disorders (Saganuwan, 2020).

Mechanism of Action

Target of Action

Furan and imidazolidine derivatives have been found to interact with various biological targets. For instance, furan derivatives have been reported to exhibit a wide range of biological activities, including antibacterial, antifungal, and antiviral effects . .

Biochemical Pathways

Furan derivatives have been found to affect various biochemical pathways, depending on their specific structures and targets .

Result of Action

Furan derivatives have been found to have various effects at the molecular and cellular level, depending on their specific structures and targets .